Cas no 899967-45-4 (methyl 1-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperidine-4-carboxylate)

• Product Name: methyl 1-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperidine-4-carboxylate
• CAS No: 899967-45-4
• MF: C₁₇H₂₄N₂O₆S
• MW: 384.447263717651
• CID: 5489646
• Update Time: 2025-07-18

methyl 1-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[2-[(4-methoxybenzoyl)amino]ethylsulfonyl]piperidine-4-carboxylate
• methyl 1-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperidine-4-carboxylate

• Inchi： 1S/C17H24N2O6S/c1-24-15-5-3-13(4-6-15)16(20)18-9-12-26(22,23)19-10-7-14(8-11-19)17(21)25-2/h3-6,14H,7-12H2,1-2H3,(H,18,20)
• InChI Key： JWQVDNWJJLBGOC-UHFFFAOYSA-N
• SMILES： N1(S(CCNC(=O)C2=CC=C(OC)C=C2)(=O)=O)CCC(C(OC)=O)CC1

Additional information on methyl 1-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperidine-4-carboxylate

Recent Advances in the Study of Methyl 1-{2-(4-Methoxyphenyl)formamidoethanesulfonyl}piperidine-4-carboxylate (CAS: 899967-45-4)

Methyl 1-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperidine-4-carboxylate (CAS: 899967-45-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a piperidine core with a sulfonyl and formamido substituent, makes it a versatile scaffold for the design of pharmacologically active agents. Recent synthetic methodologies have optimized the production of this compound, achieving higher yields and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have also explored its reactivity under various conditions, providing insights into its stability and potential for further functionalization.

In terms of biological activity, methyl 1-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperidine-4-carboxylate has shown promise as a precursor in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and neurodegenerative pathways. For instance, derivatives of this compound have demonstrated inhibitory effects on kinases and proteases, which are implicated in diseases such as cancer and Alzheimer's. These findings underscore the compound's potential as a lead structure for the development of new therapeutic agents.

Recent pharmacological evaluations have further elucidated the compound's mechanism of action. In vitro studies have revealed its ability to modulate cellular signaling pathways, particularly those involving protein-protein interactions. Additionally, computational modeling and molecular docking studies have provided a deeper understanding of its binding affinity and selectivity towards various biological targets. These insights are invaluable for the rational design of next-generation drugs with improved efficacy and reduced side effects.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical studies. However, the growing body of research on methyl 1-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperidine-4-carboxylate highlights its potential as a valuable tool in medicinal chemistry. Future studies are expected to focus on optimizing its pharmacokinetic properties and exploring its applications in combination therapies.

In conclusion, methyl 1-{2-(4-methoxyphenyl)formamidoethanesulfonyl}piperidine-4-carboxylate (CAS: 899967-45-4) represents a promising scaffold for drug discovery, with recent research shedding light on its synthetic accessibility, biological activity, and therapeutic potential. Continued investigation into its properties and applications will likely yield significant contributions to the field of chemical biology and medicine.